4-(methylthio)-N-[2-(trifluoromethyl)phenyl]benzenesulfonamide

• IUPAC Name: 4-methylsulfanyl-N-[2-(trifluoromethyl)phenyl]benzenesulfonamide
• InChI: InChI=1S/C14H12F3NO2S2/c1-21-10-6-8-11(9-7-10)22(19,20)18-13-5-3-2-4-12(13)14(15,16)17/h2-9,18H,1H3
• InChI Key: PTLLWUWTPIJEON-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)S(=O)(=O)NC2=CC=CC=C2C(F)(F)F
• Molecular Formula: C14H12F3NO2S2
• Molecular Weight: 347.4 g/mol

Description

4-(methylthio)-N-[2-(trifluoromethyl)phenyl]benzenesulfonamide, also known as MTFB, is a chemical compound that has been studied extensively for its potential applications in scientific research. This compound is a sulfonamide derivative and has been found to have a variety of effects on biological systems.

Mechanism of Action

The exact mechanism of action of 4-(methylthio)-N-[2-(trifluoromethyl)phenyl]benzenesulfonamide is not fully understood, but it is thought to work by inhibiting the activity of certain enzymes involved in inflammation and tumor growth. This compound has been found to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory prostaglandins. This compound has also been found to inhibit the activity of the enzyme sulfonyltransferase, which is involved in the sulfenylation of proteins.
Biochemical and Physiological Effects:
This compound has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the production of inflammatory prostaglandins and cytokines, which can lead to a reduction in inflammation. This compound has also been found to induce apoptosis, or programmed cell death, in cancer cells. Additionally, this compound has been found to inhibit the sulfenylation of proteins, which can lead to changes in protein function.

Advantages and Limitations for Lab Experiments

One advantage of using 4-(methylthio)-N-[2-(trifluoromethyl)phenyl]benzenesulfonamide in lab experiments is that it has been extensively studied and its effects are well understood. Additionally, this compound is relatively easy to synthesize and is commercially available. However, one limitation of using this compound in lab experiments is that it can be toxic at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on 4-(methylthio)-N-[2-(trifluoromethyl)phenyl]benzenesulfonamide. One area of research could focus on the development of this compound analogs with improved efficacy and reduced toxicity. Another area of research could focus on the use of this compound in combination with other drugs for the treatment of inflammatory diseases and cancer. Additionally, further research could be done to elucidate the exact mechanism of action of this compound and its effects on protein sulfenylation.

Scientific Research Applications

4-(methylthio)-N-[2-(trifluoromethyl)phenyl]benzenesulfonamide has been studied for its potential applications in a variety of scientific research areas. It has been found to have anti-inflammatory properties and has been studied for its potential use in treating inflammatory diseases such as rheumatoid arthritis. This compound has also been found to have antitumor properties and has been studied for its potential use in cancer treatment. Additionally, this compound has been studied for its potential use as a tool in chemical biology research, particularly in the study of protein sulfenylation.